Cas no 151521-81-2 (3,4-Diethyl-1h-pyrazol-5-amine)

• Product Name: 3,4-Diethyl-1h-pyrazol-5-amine
• CAS No: 151521-81-2
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• MDL: MFCD08059965
• CID: 2191306
• PubChem ID: 19002169
• Update Time: 2025-06-11

3,4-Diethyl-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3,4-Diethyl-1h-pyrazol-5-amine
• 4,5-diethyl-1H-pyrazol-3-amine
• 151521-81-2
• BS-39481
• DB-314772
• 3,4-Diethyl-1H-pyrazol-5-amine, AldrichCPR
• AKOS009862533
• EN300-1148630
• 966-175-9
• MFCD08059965
• SCHEMBL9142193

• MDL： MFCD08059965
• Inchi： 1S/C7H13N3/c1-3-5-6(4-2)9-10-7(5)8/h3-4H2,1-2H3,(H3,8,9,10)
• InChI Key： VQRRWJGAKXHHEI-UHFFFAOYSA-N
• SMILES： N1C(CC)=C(C(N)=N1)CC

Computed Properties

• Exact Mass: 139.110947427Da
• Monoisotopic Mass: 139.110947427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.1±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 310.4±37.0 °C at 760 mmHg
• Flash Point: 167.2±13.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3,4-Diethyl-1h-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 3,4-Diethyl-1h-pyrazol-5-amine

Professional Introduction to 3,4-Diethyl-1H-pyrazol-5-amine (CAS No. 151521-81-2)

3,4-Diethyl-1H-pyrazol-5-amine, identified by the Chemical Abstracts Service Number (CAS No.) 151521-81-2, is a heterocyclic organic compound belonging to the pyrazole class. Pyrazoles are a significant group of nitrogen-containing heterocycles that have garnered considerable attention in pharmaceutical and agrochemical research due to their diverse biological activities and structural versatility. The presence of ethyl substituents at the 3rd and 4th positions, along with an amine group at the 5th position, imparts unique chemical and pharmacological properties to this compound, making it a valuable scaffold for drug discovery and development.

The structure of 3,4-Diethyl-1H-pyrazol-5-amine features a five-membered aromatic ring containing two nitrogen atoms, with ethyl groups attached to the third and fourth carbon atoms. The amine functionality at the fifth position provides a site for further chemical modifications, enabling the synthesis of derivatives with enhanced biological activity. This compound’s molecular framework is reminiscent of many bioactive molecules, which has spurred interest in its potential applications in medicinal chemistry.

In recent years, pyrazole derivatives have been extensively studied for their pharmacological properties. These compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, anticancer, and antioxidant effects. The amine group in 3,4-Diethyl-1H-pyrazol-5-amine serves as a key pharmacophore, facilitating interactions with biological targets such as enzymes and receptors. This has led to its exploration as a lead compound in the development of novel therapeutic agents.

One of the most compelling aspects of 3,4-Diethyl-1H-pyrazol-5-amine is its versatility in chemical modification. The pyrazole core can be functionalized in various ways to tailor its biological properties. For instance, introducing additional substituents or altering the electronic distribution of the ring can modulate its binding affinity and selectivity towards specific targets. This flexibility has made it an attractive scaffold for medicinal chemists seeking to develop innovative drugs.

Recent studies have highlighted the potential of 3,4-Diethyl-1H-pyrazol-5-amine in addressing neurological disorders. Pyrazole derivatives have shown promise in preclinical models as inhibitors of enzymes involved in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The amine functionality at the 5th position allows for interactions with amino acid residues in target proteins, potentially leading to the development of neuroprotective agents. These findings underscore the importance of 3,4-Diethyl-1H-pyrazol-5-amine as a building block for therapeutic interventions.

The compound’s pharmacokinetic profile is also a critical consideration in drug development. Studies have indicated that pyrazole derivatives generally exhibit good oral bioavailability and metabolic stability, making them suitable for clinical applications. However, further research is needed to optimize their pharmacokinetic properties and minimize potential side effects. The ethyl substituents in 3,4-Diethyl-1H-pyrazol-5-amine may influence its absorption, distribution, metabolism, and excretion (ADME) characteristics, which will need to be carefully evaluated during drug development.

Another area of interest is the application of 3,4-Diethyl-1H-pyrazol-5-amine in agrochemical research. Pyrazole-based compounds have demonstrated efficacy as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants. The structural features of this compound make it a promising candidate for developing environmentally friendly crop protection agents. By leveraging its unique chemical properties, researchers aim to create agrochemicals that are both effective and sustainable.

The synthesis of 3,4-Diethyl-1H-pyrazol-5-amine involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions between hydrazines and α-haloketones or aldehydes followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. These improvements are crucial for supporting preclinical and clinical studies aimed at evaluating its therapeutic potential.

In conclusion,3,4-Diethyl-1H-pyrazol-5-aminedemonstrates significant promise as a pharmacological scaffold due to its diverse biological activities and structural versatility. Its unique molecular framework offers opportunities for designing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound in medicine and agriculture, highlighting its importance as a valuable chemical entity.